4-(2,6-dichlorobenzyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide

• IUPAC Name: 4-[(2,6-dichlorophenyl)methyl]-N-(3-methylsulfanylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H21Cl2N3OS/c1-26-15-5-2-4-14(12-15)22-19(25)24-10-8-23(9-11-24)13-16-17(20)6-3-7-18(16)21/h2-7,12H,8-11,13H2,1H3,(H,22,25)
• InChI Key: KGQAQBOULMXLMS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)N2CCN(CC2)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C19H21Cl2N3OS
• Molecular Weight: 410.4 g/mol

Description

4-(2,6-dichlorobenzyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide, also known as DTG, is a compound that has been extensively studied for its potential pharmacological uses. DTG has been shown to have a wide range of effects on the body, including its ability to act as an agonist for certain receptors in the brain.

Mechanism of Action

4-(2,6-dichlorobenzyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide acts as an agonist for certain receptors in the brain, including the sigma-1 receptor and the dopamine D3 receptor. It has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects on the body. It has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and stress. This compound has been shown to have an effect on the cardiovascular system, including its ability to reduce blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

4-(2,6-dichlorobenzyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a highly specific compound that can be used to target specific receptors in the brain. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, there are also limitations to the use of this compound in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, it can be difficult to administer this compound in precise doses, which can make it difficult to control for experimental variables.

Future Directions

There are several future directions for the study of 4-(2,6-dichlorobenzyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide. One area of research is the potential use of this compound in the treatment of addiction. This compound has been shown to have an effect on the release of dopamine, which is involved in the reward pathway in the brain. Another area of research is the potential use of this compound as a treatment for Parkinson's disease. This compound has been shown to have an effect on the release of dopamine, which is involved in the regulation of movement. Additionally, there is potential for the use of this compound in the treatment of anxiety and depression. This compound has been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and stress.

Scientific Research Applications

4-(2,6-dichlorobenzyl)-N-[3-(methylthio)phenyl]-1-piperazinecarboxamide has been extensively studied for its potential pharmacological uses. It has been shown to have a wide range of effects on the body, including its ability to act as an agonist for certain receptors in the brain. This compound has been studied for its potential use in the treatment of various disorders, including depression, anxiety, and addiction. It has also been studied for its potential use as an analgesic and as a treatment for Parkinson's disease.